Cas no 2171644-82-7 (8-amino(1,2-thiazol-3-yl)methyl-1,4-dioxaspiro4.5decan-8-ol)

• Product Name: 8-amino(1,2-thiazol-3-yl)methyl-1,4-dioxaspiro4.5decan-8-ol
• CAS No: 2171644-82-7
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 6317872
• PubChem ID: 165444120
• Update Time: 2025-10-29

8-amino(1,2-thiazol-3-yl)methyl-1,4-dioxaspiro4.5decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-amino(1,2-thiazol-3-yl)methyl-1,4-dioxaspiro4.5decan-8-ol
• 2171644-82-7
• 8-[amino(1,2-thiazol-3-yl)methyl]-1,4-dioxaspiro[4.5]decan-8-ol
• EN300-1638796

• Inchi： 1S/C12H18N2O3S/c13-10(9-1-8-18-14-9)11(15)2-4-12(5-3-11)16-6-7-17-12/h1,8,10,15H,2-7,13H2
• InChI Key： TXHMAIHDCFKZRB-UHFFFAOYSA-N
• SMILES： S1C=CC(C(C2(CCC3(CC2)OCCO3)O)N)=N1

Computed Properties

• Exact Mass: 270.10381361g/mol
• Monoisotopic Mass: 270.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 106Ų

Additional information on 8-amino(1,2-thiazol-3-yl)methyl-1,4-dioxaspiro4.5decan-8-ol

Comprehensive Overview of 8-amino(1,2-thiazol-3-yl)methyl-1,4-dioxaspiro4.5decan-8-ol (CAS No. 2171644-82-7)

The compound 8-amino(1,2-thiazol-3-yl)methyl-1,4-dioxaspiro4.5decan-8-ol (CAS No. 2171644-82-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex name reflects its intricate molecular architecture, featuring a 1,2-thiazole ring and a spirocyclic dioxolane system. These structural motifs are often associated with bioactive properties, making this compound a subject of interest for researchers exploring novel therapeutic agents.

One of the key structural highlights of 8-amino(1,2-thiazol-3-yl)methyl-1,4-dioxaspiro4.5decan-8-ol is the presence of the thiazole ring, a heterocyclic moiety known for its prevalence in pharmaceuticals. Thiazole derivatives are frequently investigated for their antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a spirocyclic system further enhances the compound's three-dimensional complexity, which can be advantageous in drug design for improving target selectivity and metabolic stability.

In recent years, the scientific community has shown growing interest in spirocyclic compounds due to their potential in addressing challenges such as drug resistance and off-target effects. The 1,4-dioxaspiro4.5decan-8-ol framework in this molecule provides a rigid scaffold that can mimic natural product structures, often leading to enhanced biological activity. Researchers are particularly intrigued by the compound's amino and hydroxyl functional groups, which offer sites for further chemical modifications to optimize pharmacokinetic properties.

The synthesis of 8-amino(1,2-thiazol-3-yl)methyl-1,4-dioxaspiro4.5decan-8-ol involves multi-step organic transformations, including the construction of the thiazole ring and the formation of the spirocyclic core. Advanced spectroscopic techniques such as NMR, MS, and X-ray crystallography are typically employed to confirm its structure and purity. These analytical methods ensure the compound meets the stringent requirements for pharmaceutical research applications.

From a therapeutic perspective, preliminary studies suggest that 8-amino(1,2-thiazol-3-yl)methyl-1,4-dioxaspiro4.5decan-8-ol may exhibit promising activity against certain enzyme targets. For instance, its thiazole component could interact with bacterial or viral enzymes, while the spirocyclic moiety might contribute to binding affinity in protein-protein interactions. Such hypotheses are driving current investigations into its mechanism of action and potential clinical applications.

In the context of modern drug discovery, the demand for structurally diverse and functionally rich molecules like 8-amino(1,2-thiazol-3-yl)methyl-1,4-dioxaspiro4.5decan-8-ol is higher than ever. With the rise of artificial intelligence in molecular design, researchers are leveraging computational tools to predict the bioactivity and optimize the structure of such compounds. This aligns with the broader trend of integrating AI-driven drug discovery with traditional synthetic approaches.

Environmental and regulatory considerations also play a role in the development of 8-amino(1,2-thiazol-3-yl)methyl-1,4-dioxaspiro4.5decan-8-ol. Its synthesis and handling must adhere to green chemistry principles to minimize waste and energy consumption. Additionally, the compound's biodegradability and ecotoxicity profiles are critical factors in assessing its suitability for large-scale production.

Looking ahead, 8-amino(1,2-thiazol-3-yl)methyl-1,4-dioxaspiro4.5decan-8-ol represents a compelling case study in the intersection of synthetic chemistry and biomedical research. Its unique structure and potential applications make it a valuable candidate for further exploration, particularly in the development of next-generation therapeutics. As scientific understanding of its properties deepens, this compound may emerge as a key player in addressing unmet medical needs.